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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117 Get Quote

Technical Guide: C.I. Reactive Orange 86
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of C.I. Reactive Orange 86, focusing

on its chemical properties, and methodologies for its application and removal in experimental

settings.

Chemical and Physical Properties
Reactive Orange 86 is an anionic azo dye primarily used in the textile industry for dyeing

cellulosic fibers such as cotton and viscose.[1][2] Like other reactive dyes, it forms a covalent

bond with the substrate, resulting in excellent wash fastness.[3][4] The dye is water-soluble and

is typically applied under alkaline conditions.[1][4]

There are conflicting reports in public databases regarding the precise molecular formula and

CAS number for the compound identified as C.I. Reactive Orange 86. The available data for

the most frequently cited CAS numbers are summarized below.

Table 1: Molecular and Chemical Data for Compounds Identified as Reactive Orange 86
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Property Value (CAS: 57359-00-9) Value (CAS: 83929-91-3)

Molecular Formula C₂₀H₁₁Cl₂N₈Na₃O₁₀S₃[5][6] C₂₀H₁₆Cl₂N₁₀O₇S₂Na₂[7]

Molecular Weight 759.41 g/mol [5] Not specified

Synonyms

Trisodium 7-[[2-(ureido)-4-

[(4,6-dichloro-1,3,5-triazin-2-

yl)amino]phenyl]azo]naphthale

ne-1,3,6-trisulphonate[6]

Reactive Orange H5R, Procion

Yellow MX 3R, Foureactive

Yellow MX 3RA[7][8][9]

Molecular Structure Azo Class[1] Azo Class[1]

Table 2: Physical and Application Properties

Property Value

Physical Form Powder[1][7]

Color Red-orange / Yellow-orange[1][7]

Solubility
Water Soluble. 150 g/L at 20°C; 180 g/L at

80°C[1]

Primary Application
Dyeing and printing of cellulosic materials (e.g.,

cotton, viscose)[1][7]

pH for Application
6-7 (for 1% solution preparation); raised to 10.5-

11 for fixation[7][10]

Storage Cool, dry place[7]

Shelf Life 2 Years[7]

Experimental Protocols
While specific protocols for Reactive Orange 86 are not widely published in academic

literature outside of industrial use, representative methodologies for the application and study

of reactive dyes are provided below.
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This protocol is adapted from a standard procedure for dyeing cotton with C.I. Reactive Orange

4, a dye with a similar reactive group (dichlorotriazine), and is representative of the general

process for dyes of this class.[10]

Objective: To dye a 10g sample of 100% cotton fabric to a medium shade.

Materials and Reagents:

10g pre-scoured and bleached 100% cotton fabric

Reactive Orange 86 dye powder

Sodium chloride (NaCl)

Sodium carbonate (Soda Ash, Na₂CO₃)

Non-ionic soaping agent

Distilled water

Laboratory dyeing machine or temperature-controlled water bath with stirrer

Beakers, graduated cylinders, balance

pH meter or pH indicator strips

Procedure:

Preparation of Dyebath:

Set the liquor ratio to 1:20. For a 10g fabric sample, the total volume of the dyebath will be

200 mL.

To achieve a 2% shade on weight of fabric (owf), weigh 0.2g of Reactive Orange 86 dye

powder.

Create a paste of the dye powder with a small amount of cold distilled water, then add hot

water (approx. 80°C) to fully dissolve.[10]
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In a separate beaker, dissolve 12g of sodium chloride (to achieve a 60 g/L concentration)

in distilled water.[10]

Exhaustion Phase:

Set the dyeing machine or water bath to 50°C.

Add the dissolved dye solution and the dissolved sodium chloride to the dyebath. Ensure

the initial pH is just below 7.0.[10]

Immerse the cotton fabric in the dyebath.

Increase the temperature to the target fixation temperature (typically 60-80°C for this type

of dye) over 20 minutes.

Continue dyeing at this temperature for an additional 20-30 minutes to allow for dye

exhaustion (adsorption onto the fiber).[10]

Fixation Phase:

Prepare a solution of sodium carbonate (soda ash).

Slowly add the soda ash solution to the dyebath over a period of 10 minutes. This will

raise the pH to approximately 10.5-11, which initiates the covalent bonding of the dye to

the cellulose.[10]

Continue the dyeing process at this temperature and pH for 45-60 minutes for fixation.

Wash-off Procedure:

Drain the dyebath.

Rinse the fabric thoroughly with cold running water until the water runs clear.[10]

Prepare a soaping bath containing a non-ionic soaping agent (e.g., 2 g/L) at a 1:20 liquor

ratio.
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Treat the dyed fabric in the soaping bath at a boil (95-100°C) for 10-15 minutes to remove

any unfixed or hydrolyzed dye.[10]

Rinse the fabric again with hot water, followed by a final cold water rinse.

Squeeze excess water from the fabric and air dry.

Reactive dyes are common subjects in environmental research focused on wastewater

treatment. This protocol outlines a typical batch adsorption experiment to evaluate the efficacy

of an adsorbent for removing a reactive dye from an aqueous solution.[11][12]

Objective: To determine the adsorption capacity of a given adsorbent for Reactive Orange 86.

Materials and Reagents:

Reactive Orange 86

Selected adsorbent material (e.g., activated carbon, biochar, chitosan beads)

Distilled water

HCl and NaOH solutions for pH adjustment

Orbital shaker-incubator

Centrifuge or filtration apparatus

UV-Visible Spectrophotometer

Procedure:

Preparation of Stock Solution:

Prepare a stock solution of Reactive Orange 86 (e.g., 1000 mg/L) by dissolving a

precisely weighed amount of dye in distilled water.

Prepare working solutions of desired concentrations (e.g., 25, 50, 100, 150 mg/L) by serial

dilution of the stock solution.[12]
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Batch Adsorption Experiment:

In a series of flasks, add a fixed amount of adsorbent (e.g., 0.015 g) to a fixed volume of

dye solution of varying initial concentrations (e.g., 50 mL).[12]

Adjust the initial pH of the solutions to a desired value (e.g., 7.0) using dilute HCl or

NaOH.

Place the flasks in an orbital shaker set to a constant speed (e.g., 150 rpm) and

temperature (e.g., 25°C).[11]

Withdraw aliquots at predetermined time intervals (e.g., 5, 10, 30, 60, 120, 240 minutes) to

determine the equilibrium time.

Separate the adsorbent from the solution by centrifugation or filtration.

Analysis:

Measure the final concentration of Reactive Orange 86 in the supernatant/filtrate using a

UV-Visible Spectrophotometer at the dye's maximum absorbance wavelength (λmax).

Calculate the amount of dye adsorbed per unit mass of adsorbent at equilibrium (qe, in

mg/g) using the following equation:

qe = (C₀ - Ce) * V / m

Where: C₀ = initial dye concentration (mg/L), Ce = equilibrium dye concentration (mg/L),

V = volume of the solution (L), and m = mass of the adsorbent (g).

Data Modeling:

Analyze the experimental data using kinetic models (e.g., pseudo-first-order, pseudo-

second-order) and isotherm models (e.g., Langmuir, Freundlich) to characterize the

adsorption process.[12]

Mandatory Visualizations
The following diagrams illustrate the logical flow of the experimental protocols described above.
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Diagram 1: Textile Dyeing Workflow
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Caption: Workflow for dyeing cotton with a reactive dye.
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Diagram 2: Batch Adsorption Workflow
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Caption: Workflow for a batch adsorption experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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